Cas no 56707-65-4 (5-Sec-butylpyrogallol)

5-Sec-butylpyrogallol structure
5-Sec-butylpyrogallol structure
Product Name:5-Sec-butylpyrogallol
CAS No:56707-65-4
MF:C10H14O3
MW:182.216363430023
CID:2673240
Update Time:2023-08-06

5-Sec-butylpyrogallol Chemical and Physical Properties

Names and Identifiers

    • 5-SEC-BUTYLPYROGALLOL
    • HCJPMTKNALLGJE-UHFFFAOYSA-N
    • 5-Sec-butyl-1,2,3-benzenetriol #
    • 5-Sec-butylpyrogallol
    • Inchi： 1S/C10H14O3/c1-3-6(2)7-4-8(11)10(13)9(12)5-7/h4-6,11-13H,3H2,1-2H3
    • InChI Key： HCJPMTKNALLGJE-UHFFFAOYSA-N
    • SMILES： OC1C(=C(C=C(C=1)C(C)CC)O)O

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 148
  • Topological Polar Surface Area: 60.7

5-Sec-butylpyrogallol Production Method

Production Method 1

8068-05-1 8068-05-1
56707-65-4 56707-65-4
97-54-1 97-54-1
831-00-5 831-00-5
90-05-1 90-05-1
3468-99-3 3468-99-3
19037-58-2 19037-58-2
61292-90-8 61292-90-8
60563-13-5 60563-13-5
134-96-3 134-96-3
72008-46-9 72008-46-9
3658-95-5 3658-95-5
32815-70-6 32815-70-6
2503-46-0 2503-46-0
617-05-0 617-05-0
5650-43-1 5650-43-1
4971-18-0 4971-18-0
6766-82-1 6766-82-1
7743-14-8 7743-14-8
2785-87-7 2785-87-7
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Platinum Solvents: Ethanol ;  4 h, 250 °C
Reference
Lignin Depolymerization: A Comparison of Methods to Analyze Monomers and Oligomers
Bartolomei, Erika; et al, ChemSusChem, 2020, 13(17), 4633-4648

5-Sec-butylpyrogallol Raw materials

5-Sec-butylpyrogallol Preparation Products

5-Sec-butylpyrogallol Related Literature

56707-65-4 (5-Sec-butylpyrogallol) Related Products

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